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Compound of Interest

Compound Name: 2-Methyl-3-hexanol

Cat. No.: B1582149

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 2-Methyl-3-hexanol (CAS: 617-29-8). Adherence to these procedures is critical
for ensuring laboratory safety and operational integrity.

Hazard Identification and Classification

2-Methyl-3-hexanol is a flammable liquid and vapor that can cause irritation and central
nervous system (CNS) depression.[1][2] It is crucial to understand its specific hazards before

handling.
Hazard ) ] Hazard
o Category Pictogram Signal Word

Classification Statement
H226:

Flammable ) Flammable liquid

o Category 3 GHS02 Warning

Liquids and vapor.[1][3]

[41[5][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-Methyl-3-hexanol is provided
below for easy reference during experimental planning.
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Property

Value

Molecular Formula

C7H160[1]

Molecular Weight 116.20 g/mol [1][3]

Appearance Clear, colorless, viscous liquid[1][2][7][8]
Boiling Point 141-143 °C at 765 mmHg[3][9]

Density 0.821 g/mL at 25 °C[3][8][9]

Flash Point 41 °C (105.8 °F) - closed cup[3]

Refractive Index

n20/D 1.421[3][8][9]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Methyl-3-hexanol

to minimize exposure and ensure personal safety.

Protection Type

Specific Recommendations

Eye and Face Protection

Chemical safety goggles or a full-face shield.[3]

Skin Protection

- Gloves: Chemically resistant gloves are
required. Butyl rubber or neoprene gloves are
recommended for handling alcohols.[1] Nitrile
gloves may also be suitable and offer good
resistance to alcohols.[2][4][10] Always inspect
gloves for integrity before use. - Protective
Clothing: A flame-retardant laboratory coat and
appropriate protective clothing to prevent skin

exposure.[10]

Respiratory Protection

If working outside a fume hood or if ventilation is
inadequate, a NIOSH/MSHA or European
Standard EN 149 approved respirator with an
organic vapor filter (Type ABEK) is necessary.[3]
[10]
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Operational Plan: Step-by-Step Handling Procedure

All handling of 2-Methyl-3-hexanol must be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.

Preparation:

Ensure a safety shower and eyewash station are readily accessible.
e Confirm that all necessary PPE is available and in good condition.

» Remove all potential ignition sources from the handling area, such as open flames, hot
surfaces, and spark-producing equipment.[4][10]

» Use only non-sparking tools and explosion-proof equipment.[4][10]
e Ground and bond containers and receiving equipment to prevent static discharge.[4][5][10]

Handling:

Don the required PPE: lab coat, chemical safety goggles, and appropriate gloves.
o Carefully open the container of 2-Methyl-3-hexanol within the chemical fume hood.

¢ Dispense the required amount of the chemical, avoiding splashes and the generation of
aerosols.

o Keep the container tightly closed when not in use.[4][5][10]
» Avoid inhalation of vapors and direct contact with skin and eyes.[6][10]
Post-Handling:

e Securely close and store the 2-Methyl-3-hexanol container in a cool, dry, and well-ventilated
area designated for flammable liquids.[4][10]

» Decontaminate the work area thoroughly.

 Remove PPE carefully, avoiding self-contamination.
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» Wash hands and any exposed skin thoroughly with soap and water after handling.[10]

Disposal Plan: Step-by-Step Waste Management

Dispose of 2-Methyl-3-hexanol and any contaminated materials in accordance with all federal,
state, and local regulations.

e Waste Collection:

o Collect waste 2-Methyl-3-hexanol and any contaminated disposable materials (e.g.,
gloves, absorbent pads) in a designated, properly labeled, and sealed hazardous waste
container.

o Do not mix with incompatible waste streams.

e Spill Management:

o

In case of a small spill, absorb the material with an inert absorbent such as sand or
vermiculite.[11]

o

Use non-sparking tools to collect the absorbed material.[11]

o

Place the collected waste into a sealed container for disposal.[6]

[¢]

For large spills, evacuate the area and follow emergency procedures.
 Final Disposal:

o Arrange for the disposal of the hazardous waste through a licensed professional waste
disposal service.[6][10]

o It may be possible to burn the chemical in a chemical incinerator equipped with an
afterburner and scrubber.[12]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Methyl-3-
hexanol, from initial preparation to final disposal.
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Caption: Workflow for safe handling and disposal of 2-Methyl-3-hexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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